Acetylacetone

• CAS No.: 123-54-6
• Product Name: Acetylacetone
• Molecular Formula: C5H8O2; CH3COCH2COCH3; C5H8O2
• Molecular Weight: 100.12 g/mol
• IUPAC Name: pentane-2,4-dione
• Standard InChI: InChI=1S/C5H8O2/c1-4(6)3-5(2)7/h3H2,1-2H3
• Standard InChIKey: YRKCREAYFQTBPV-UHFFFAOYSA-N
• Impurities: The purity of the substance exceeds 99%. Known impurities are water (0.1%), hexane-2,5-dione (0.1%), acetic acid (0.05%) and isopropenyl acetate (0.03%).
• SMILES: CC(=O)CC(=O)C
• Canonical SMILES: CC(=O)CC(=O)C
• Boiling Point: 284.7 °F at 760 mm Hg (USCG, 1999); 138.0 °C; 138 °C; 140 °C; 284.7°F
• Colorform: Colorless or slightly yellow liquid; Mobile, colorless or yellowish liquid; when cooled, solidifies to lustrous, pearly spangles. The liquid is affected by light, turning brown and forming resins.
• Density: 0.975 at 68 °F (USCG, 1999); 0.9721 at 25 °C/4 °C; Relative density (water = 1): 0.98; 0.975
• Flash Point: 93 °F (USCG, 1999); 38 °C (100 °F) - closed cup; 105 °F - open cup; 93 °F (34 °C) (Closed cup); 34 °C c.c.; 93°F
• Melting Point: -10.3 °F (USCG, 1999); -23.0 °C; -23 °C; -23°C; -10.3°F
• Physical Description: Pentane-2,4-dione appears as a colorless or yellow colored liquid. Less dense than water. Vapors are heavier than air. Used as a solvent in paints and varnishes.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; A colorless or yellow colored liquid.
• Description: Acetylacetone is a beta-diketone that is pentane in which the hydrogens at positions 2 and 4 are replaced by oxo groups. It is a conjugate acid of an acetylacetonate.; , also known as acetylacetone or acac, belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. Outside of the human body, can be found in papaya. This makes a potential biomarker for the consumption of this food product.; Pentane-2,4-dione appears as a colorless or yellow colored liquid. Less dense than water. Vapors are heavier than air. Used as a solvent in paints and varnishes.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1.66 M; In water, 166,000 mg/L at 20 °C; One part dissolves in about 8 parts water; Fairly soluble in neutral water; Miscible with alcohol, ether, chloroform, benzene, acetone, glacial acetic acid; Fairly soluble in alcohol, chloroform, ether, benzene, acetone, glacial acetic acid; Miscible in ethanol, ether, acetone chloroform; Miscible with glacial acetic acid, propylene glycol. Insoluble in glycerin; 166 mg/mL at 20 °C; Solubility in water, g/100ml: 16
• Synonyms: ACAC; Acetoacetone; 2,4-Dioxopentane; 2,4-Pentadione; Acetyl-2-Propanone; Diacetylmethane; NSC 139614; NSC 2679; NSC 2927; NSC 52336; NSC 54069; NSC 5575; NSC 77075; NSC 78795; Pentan-2,4-dione
• Vapor Density: 3.5 (Air = 1); Relative vapor density (air = 1): 3.45
• Vapor Pressure: 2.96 mmHg; 2.96 mm Hg at 20 °C (est); Vapor pressure, kPa at 20 °C: 0.93
• Reference: 1. Straganz GD, Glieder A, Brecker L, Ribbons DW, Steiner W. Acetylacetone-cleaving enzyme Dke1: a novel C-C-bond-cleaving enzyme from Acinetobacter johnsonii. Biochem J. 2003 Feb 1;369(Pt 3):573-81. doi: 10.1042/BJ20021047. PMID: 12379146; PMCID: PMC1223103.; ; 2. Ji Y, Zheng J, Qin D, Li Y, Gao Y, Yao M, Chen X, Li G, An T, Zhang R. OH-Initiated Oxidation of Acetylacetone: Implications for Ozone and Secondary Organic Aerosol Formation. Environ Sci Technol. 2018 Oct 2;52(19):11169-11177. doi: 10.1021/acs.est.8b03972. Epub 2018 Sep 11. PMID: 30160952.; ; 3. Zhang G, Wu B, Zhang S. Effects of acetylacetone on the photoconversion of pharmaceuticals in natural and pure waters. Environ Pollut. 2017 Jun;225:691-699. doi: 10.1016/j.envpol.2017.01.089. Epub 2017 Apr 8. PMID: 28400150.; ; 4. Talib WH, Al-Noaimi M, Alsultan ES, Bader R, Qnais E. A new acetylacetone derivative inhibits breast cancer by apoptosis induction and angiogenesis inhibition. J Cancer Res Ther. 2019 Jul-Sep;15(5):1141-1146. doi: 10.4103/jcrt.JCRT_948_17. PMID: 31603124.; ; 5. Jin J, Zhang S, Wu B, Chen Z, Zhang G, Tratnyek PG. Enhanced Photooxidation of Hydroquinone by Acetylacetone, a Novel Photosensitizer and Electron Shuttle. Environ Sci Technol. 2019 Oct 1;53(19):11232-11239. doi: 10.1021/acs.est.9b02751. Epub 2019 Sep 11. PMID: 31469553.
• PubChem Compound: 31261
• Last Modified: Nov 11 2021